Cas no 1451392-67-8 (5-(3-Bromo-5-fluorophenyl)-2H-tetrazole)

• Product Name: 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole
• CAS No: 1451392-67-8
• MF: C₇H₄BrFN₄
• MW: 243.035862922668
• MDL: MFCD24386396
• CID: 4764098
• Update Time: 2026-02-26

5-(3-Bromo-5-fluorophenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-fluorophenyl)-2H-tetrazole
• Z1534
• 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole

• MDL： MFCD24386396
• Inchi： 1S/C7H4BrFN4/c8-5-1-4(2-6(9)3-5)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： AYEHFNODVZCTHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C2N=NNN=2)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5

Additional information on 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole

Introduction to 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole (CAS No. 1451392-67-8)

5-(3-Bromo-5-fluorophenyl)-2H-tetrazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1451392-67-8, belongs to the tetrazole class of molecules, which are known for their broad spectrum of biological activities. The presence of both bromo and fluoro substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural composition of 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole consists of a tetrazole ring fused with a phenyl group, where the phenyl ring is further substituted with a bromine atom at the 3-position and a fluorine atom at the 5-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the development of novel therapeutic agents. The tetrazole moiety is particularly interesting as it can participate in various chemical reactions, including nucleophilic substitution and cycloaddition processes, which are pivotal in drug discovery.

In recent years, there has been a surge in research focused on developing new derivatives of tetrazole-based compounds due to their demonstrated efficacy in inhibiting various biological targets. For instance, studies have shown that tetrazole derivatives can exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The bromo and fluoro substituents in 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole play a crucial role in modulating these biological activities by influencing the molecule's interactions with target enzymes and receptors.

One of the most compelling aspects of 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent advancements in computational chemistry have further illuminated the potential of 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole as a scaffold for drug development. Molecular docking studies have identified its binding interactions with proteins such as kinases and proteases, which are key players in numerous disease pathways. These studies not only highlight its therapeutic potential but also provide insights into optimizing its structure for improved efficacy.

The synthesis of 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized phenyl derivatives followed by cycloaddition with azides to form the tetrazole ring. The presence of both bromo and fluoro groups necessitates precise control over reaction conditions to prevent unwanted side products.

In conclusion, 5-(3-Bromo-5-fluorophenyl)-2H-tetrazole (CAS No. 1451392-67-8) represents a promising compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span across multiple therapeutic areas, making it a valuable asset for medicinal chemists seeking to develop novel treatments for various diseases. As research continues to uncover new derivatives and synthetic methodologies, the potential of this compound is expected to expand further, solidifying its role as a cornerstone in drug discovery efforts.